Cas no 790702-57-7 (NGI-1)

NGI-1 structure
NGI-1 structure
Product Name:NGI-1
CAS No:790702-57-7
MF:C17H22N4O3S2
MW:394.511580944061
MDL:MFCD06358908
CID:3110275
PubChem ID:2519269
Update Time:2024-10-27

NGI-1 Chemical and Physical Properties

Names and Identifiers

    • <br>5-(dimethylsulfamoyl)-N-(5-methyl-1,3-thiazol-2-yl)-2-(pyrrolidin-1-yl)benz amide
    • 5-[(Dimethylamino)sulfonyl]-N-(5-methyl-2-thiazolyl)-2-(1-pyrrolidinyl)-benzamide
    • ML414
    • NGI-1
    • MLS002248299
    • SMR001315774
    • 5-(dimethylsulfamoyl)-N-(5-methyl-1,3-thiazol-2-yl)-2-(pyrrolidin-1-yl)benzamide
    • 5-(N,N-Dimethylsulfamoyl)-N-(5-methylthiazol-2-yl)-2-(pyrrolidin-1-yl)benzamide
    • 5-(dimethylsulfamoyl)-N-(5-methyl-1,3-thiazol-2-yl)-2-pyrrolidin-1-ylbenzamide
    • KUC113535N-NLG
    • cid_2519269
    • ML414; NGI-1
    • HMS3081P23
    • BDBM114446
    • KUC113535N
    • HY-1
    • 5-[(Dimethylamino)sulfonyl]-N-(5-methyl-2-thiazolyl)-2-(1-pyrrolidinyl)benzamide (ACI)
    • NGI 1
    • NGI-1(ML414)
    • KSC-432-019-1
    • s8750
    • SCHEMBL20598184
    • EX-A2753
    • NGI-1 (ML414)
    • CHEMBL1720448
    • BCP29639
    • AKOS017066633
    • KUC113535N-02
    • BN164083
    • 790702-57-7
    • 5-(dimethylsulfamoyl)-N-(5-methyl-1,3-thiazol-2-yl)-2-(pyrrolidin-1-yl)benz amide
    • 5-(dimethylsulfamoyl)-N-(5-methyl-1,3-thiazol-2-yl)-2-pyrrolidin-1-yl-benzamide
    • 5-(dimethylsulfamoyl)-N-(5-methyl-2-thiazolyl)-2-(1-pyrrolidinyl)benzamide
    • EN300-182616
    • C76532
    • AS-73727
    • N-linked Glycosylation Inhibitor-1
    • NGI1
    • ZB1632
    • 5-(dimethylsulfamoyl)-~{N}-(5-methyl-1,3-thiazol-2-yl)-2-pyrrolidin-1-yl-benzamide
    • AC-35603
    • NGI1; NGI 1; ML414; ML 414; ML-414
    • HY-117383
    • NCGC00351072-01
    • KSC-367-096-1
    • DTXSID601322912
    • BRD-K40795977-001-07-6
    • BRD-K40795977-001-04-3
    • ZXT
    • 5-(dimethylsulfamoyl)-N-(5-methylthiazol-2-yl)-2-pyrrolidino-benzamide
    • Z29324102
    • CS-0065599
    • NGI-1 (ML414)?
    • MDL: MFCD06358908
    • Inchi: 1S/C17H22N4O3S2/c1-12-11-18-17(25-12)19-16(22)14-10-13(26(23,24)20(2)3)6-7-15(14)21-8-4-5-9-21/h6-7,10-11H,4-5,8-9H2,1-3H3,(H,18,19,22)
    • InChI Key: QPKGRLIYJGBKJL-UHFFFAOYSA-N
    • SMILES: O=C(C1C(N2CCCC2)=CC=C(S(N(C)C)(=O)=O)C=1)NC1SC(C)=CN=1

Computed Properties

  • Exact Mass: 394.11333292g/mol
  • Monoisotopic Mass: 394.11333292g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 602
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 119
  • XLogP3: 2.3

NGI-1 Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

NGI-1 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HF941-10mg
NGI-1
790702-57-7 99%
10mg
2030CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HF941-50mg
NGI-1
790702-57-7 99%
50mg
6555CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HF941-5mg
NGI-1
790702-57-7 99%
5mg
1395CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HF941-1mg
NGI-1
790702-57-7 99%
1mg
597CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HF941-25mg
NGI-1
790702-57-7 99%
25mg
3554CNY 2021-05-07
S e l l e c k ZHONG GUO
S8750-10mg
NGI-1 (ML414)
790702-57-7 99.9%
10mg
¥795.12 2023-09-15
DC Chemicals
DC11281-100 mg
NGI-1 (ML414)
790702-57-7 >98%
100mg
$550.0 2022-02-28
DC Chemicals
DC11281-250 mg
NGI-1 (ML414)
790702-57-7 >98%
250mg
$850.0 2022-02-28
DC Chemicals
DC11281-1 g
NGI-1 (ML414)
790702-57-7 >98%
1g
$1700.0 2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T7366-2 mg
NGI-1
790702-57-7 98.00%
2mg
¥669.00 2022-04-26

NGI-1 Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ;  15 min, rt
1.2 rt → 100 °C; 3.5 h, 100 °C
Reference
Oligosaccharyltransferase inhibition induces senescence in RTK-driven tumor cells
Lopez-Sambrooks, Cecilia; Shrimal, Shiteshu; Khodier, Carol; Flaherty, Daniel P. ; Rinis, Natalie; et al, Nature Chemical Biology, 2016, 12(12), 1023-1030

NGI-1 Raw materials

NGI-1 Preparation Products

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd